![molecular formula C21H23F3N2O2 B2590552 N-(2-morpholino-2-(p-tolyl)ethyl)-3-(trifluoromethyl)benzamide CAS No. 899744-76-4](/img/structure/B2590552.png)
N-(2-morpholino-2-(p-tolyl)ethyl)-3-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-morpholino-2-(p-tolyl)ethyl)-3-(trifluoromethyl)benzamide, also known as MT-802, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. It was first synthesized in 2014 by a team of researchers at the University of Tokyo, Japan. Since then, several studies have been conducted to investigate its mechanism of action and its potential use in treating various diseases.
Scientific Research Applications
Disposition and Metabolism of Novel Compounds
A study on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, with a structure closely related to benzamides, demonstrated extensive metabolism and almost complete elimination over a period, primarily through feces. This research indicates the potential of such compounds in treating insomnia, highlighting their pharmacokinetics and metabolic pathways (Renzulli et al., 2011).
Diagnostic Imaging in Cancer
Another study investigated the use of N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) for visualizing primary breast tumors. The compound's accumulation in breast tumors, due to its preferential binding to sigma receptors overexpressed on cancer cells, underscores the utility of benzamide derivatives in diagnostic imaging and potentially in targeted therapy (Caveliers et al., 2002).
Radioprotection and Radiation Effects
Research on radioprotection by a synthesized compound, related to morpholine derivatives, highlighted its effectiveness in preventing radiation-induced changes in thyroid and testes, as well as in DNA, RNA, and protein biosynthesis. This study reflects the potential of morpholine derivatives in mitigating the adverse effects of radiation exposure, indicating their relevance in both medical treatments and protective strategies (Hasan et al., 1983).
Environmental Phenols and Health Impacts
A study on environmental phenols, including bisphenol A (BPA) and nonylphenol (NP), in a human reference population explored the widespread exposure and potential health impacts of these compounds. While not directly related to N-(2-morpholino-2-(p-tolyl)ethyl)-3-(trifluoromethyl)benzamide, it underscores the importance of understanding the exposure and effects of chemically related compounds on human health (Calafat et al., 2004).
properties
IUPAC Name |
N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23F3N2O2/c1-15-5-7-16(8-6-15)19(26-9-11-28-12-10-26)14-25-20(27)17-3-2-4-18(13-17)21(22,23)24/h2-8,13,19H,9-12,14H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJUPYOCWEHDRJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C2=CC(=CC=C2)C(F)(F)F)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.